Cas no 93981-45-4 ((neononanoato-O)(neoundecanoato-O)iron)

• Product Name: (neononanoato-O)(neoundecanoato-O)iron
• CAS No: 93981-45-4
• MF: C₁₉H₃₈FeO₄
• MW: 386.347628116608
• CID: 1984117
• PubChem ID: 56841408
• Update Time: 2025-04-21

(neononanoato-O)(neoundecanoato-O)iron Chemical and Physical Properties

Names and Identifiers

• (neononanoato-O)(neoundecanoato-O)iron
• 6,6-dimethylheptanoic acid,7,7-dimethyloctanoic acid,iron
• EINECS 301-130-3
• 93981-45-4

• Inchi： 1S/C10H20O2.C9H18O2.Fe/c1-10(2,3)8-6-4-5-7-9(11)12;1-9(2,3)7-5-4-6-8(10)11;/h4-8H2,1-3H3,(H,11,12);4-7H2,1-3H3,(H,10,11);
• InChI Key： MQRACIZSDZZLOU-UHFFFAOYSA-N
• SMILES： [Fe].OC(CCCCC(C)(C)C)=O.OC(CCCCCC(C)(C)C)=O

Computed Properties

• Exact Mass: 386.211945Da
• Monoisotopic Mass: 386.211945Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 327
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6Ų